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Compound of Interest

Compound Name: Sodium undecylenate

Cat. No.: B1592752

Essential Safety and Handling Guide for Sodium
Undecylenate

This document provides crucial safety protocols and logistical information for the handling and
disposal of Sodium undecylenate, tailored for researchers, scientists, and drug development
professionals. Following these guidelines is essential for ensuring personal safety and
maintaining a secure laboratory environment.

Hazard Identification and Classification

Sodium undecylenate is the sodium salt of undecylenic acid. While some safety data sheets
(SDS) do not classify it as hazardous, others indicate significant potential risks.[1][2] It is
prudent to handle this chemical with a degree of caution, assuming the more stringent hazard
classifications are accurate. Potential hazards include:

Acute Toxicity: Harmful if swallowed and toxic in contact with skin.[3][4][5]

Skin Irritation: Causes skin irritation.[3][4][5]

Eye Irritation: Causes serious eye irritation.[3][4][5]

Aquatic Hazard: May be harmful to aquatic life with long-lasting effects.

Quantitative Safety Data
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The following table summarizes key quantitative safety and hazard information for Sodium

undecylenate.

Data Point

Value

Source(s)

GHS Hazard Statements

H302: Harmful if
swallowedH311: Toxic in
contact with skinH315: Causes
skin irritationH319: Causes
serious eye irritationH412:
Harmful to aquatic life with

long lasting effects

MedChemExpress SDS,
PubChem, Sigma-Aldrich
SDS[3][4][5]

Toxicological Data

No Observed Adverse Effect
Level (NOAEL): 60 mg/kg/day
(Repeated Dose Toxicity, Oral
Gavage, Rats)

ECHA REACH Dossier|[6]

Occupational Exposure Limits

No specific OSHA PEL or
NIOSH REL has been
established for Sodium
Undecylenate. Limits for
"Particulates Not Otherwise

Regulated" may apply.[1][7]

Chem Service SDS, Santa
Cruz Biotechnology SDS[1][7]

Operational and Disposal Plans

Adherence to proper operational and disposal procedures is critical for minimizing risk.

Personal Protective Equipment (PPE)

The level of PPE required depends on the quantity of the substance being handled and the

specific procedure.

e Standard Laboratory Handling (Small Quantities):

o Eye Protection: Safety glasses with side-shields or safety goggles.[3][8]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).[9]
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o Body Protection: A standard laboratory coat.[3][8]

o Respiratory Protection: Generally not required if handled in a well-ventilated area or
chemical fume hood. If dust is generated, a dust mask or an approved/certified respirator
is necessary.[8]

e Large Quantities or Risk of Dusting/Spill:

[¢]

Eye Protection: Splash goggles or a full-face shield.[7][8]

[e]

Hand Protection: Impervious gloves.[3][9]

o

Body Protection: Full protective suit or impervious clothing to prevent skin contact.[3][8]

[¢]

Respiratory Protection: A self-contained breathing apparatus (SCBA) should be used to
avoid inhalation if ventilation is inadequate or during a large spill clean-up.[8]

Handling and Storage Protocol

o Engineering Controls: Always handle Sodium undecylenate in a well-ventilated area. Use
process enclosures or local exhaust ventilation (e.g., a chemical fume hood) to control
airborne dust.[1][8] Ensure safety showers and eyewash stations are readily accessible.[3]

» Safe Handling Practices:

o

Avoid all personal contact, including inhalation of dust.[7]

[¢]

Do not eat, drink, or smoke in handling areas.[3]

[¢]

Wash hands thoroughly after handling the material.[1][3]

[e]

Avoid the formation of dust and aerosols.[3]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10] It is
sensitive to light and should be protected from it.[8] Store away from incompatible materials
such as strong oxidizing agents.[1][8]

Chemical Spill Management
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In the event of a spill, follow a structured response plan. The workflow below outlines the

necessary steps for both small and large spills.

Spill Occurs

Large Spill Respo

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Don Enhanced PPE
(Respirator, Full Suit, Gloves)

Assess Spill Size
& Immediate Risk

Large or Uncontrolled

Small & Contained

Contain spill if safe to do so.
Prevent entry into drains.

Mechanically collect powder.
Avoid creating dust.

Decontaminate area thoroughly.

Small Spill Response

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Cover with absorbent material.
Shovel into a labeled waste container.

Clean spill area with water
and wipe dry.

Dispose of Waste
per Institutional Guidelines

Complete Incident Report
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Click to download full resolution via product page
Caption: Workflow for responding to a Sodium undecylenate spill.
Detailed Spill Clean-up Steps:

o Small Spills: Use a shovel to carefully place the material into a suitable, labeled container for
waste disposal.[8] Finish cleaning the contaminated surface by spreading water and allowing
it to be evacuated through the sanitary system if local regulations permit.[8]

o Large Spills: Prevent further leakage if it is safe to do so0.[10] Cover the powder spill with a
plastic sheet to minimize spreading.[10] Mechanically take up the material, avoiding dust
creation, and place it in appropriate containers for disposal.[10]

Disposal Plan

All waste materials, including contaminated PPE and cleaning materials, must be disposed of
in accordance with applicable federal, state, and local environmental control regulations.[1][3]
[10] Do not allow the product to enter drains or water courses.[3]

Emergency and First Aid Procedures

Immediate action is required in case of exposure.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and
easy to do.[3] Seek medical attention if irritation persists.[3]

» Skin Contact: Take off immediately all contaminated clothing. Wash the affected area with
plenty of soap and water.[3][8] Get medical attention if irritation develops or persists.[8]

e Inhalation: Remove the victim to fresh air.[8] If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration.[8] Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting.[3] Wash out the mouth with water.[3] If large quantities
are swallowed, call a physician immediately.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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